Cas no 924817-68-5 (6-(4-(Trifluoromethyl)phenyl)picolinic acid)

• Product Name: 6-(4-(Trifluoromethyl)phenyl)picolinic acid
• CAS No: 924817-68-5
• MF: C₁₃H₈F₃NO₂
• MW: 267.203333854675
• MDL: MFCD06410071
• CID: 998578
• PubChem ID: 24730157
• Update Time: 2025-05-24

6-(4-(Trifluoromethyl)phenyl)picolinic acid Chemical and Physical Properties

Names and Identifiers

• 6-(4-(Trifluoromethyl)phenyl)picolinic acid
• 6-(4-Trifluoromethylphenyl)-picolinic acid
• 6-(4-Trifluoromethyl-phenyl)-pyridine-2-carboxylic acid
• 6-[(4-Trifluoromethyl)phenyl]-pyridine-2-carboxylic acid
• 6-(4-Trifluoromethylphenyl)picolinic acid
• 6-[4-(trifluoromethyl)phenyl]pyridine-2-carboxylic acid
• 6-[(4-Trifluoromethyl)phenyl]pyridine-2-carboxylic acid
• AB23992
• AM807758
• SY032714
• AK105613
• AX8248235
• V9180
• 6-[4-(Trifluoromethyl)phenyl]-2-pyridinecarboxylic acid (ACI)
• TS-03496
• JBAJBPRCHPGONU-UHFFFAOYSA-N
• SCHEMBL24518040
• 924817-68-5
• 6-(4-(Trifluoromethyl)phenyl)picolinicacid
• AKOS016013873
• CS-0156799
• O11495
• Z2940231819
• MFCD06410071
• DB-333202
• DTXSID40647074

• MDL： MFCD06410071
• Inchi： 1S/C13H8F3NO2/c14-13(15,16)9-6-4-8(5-7-9)10-2-1-3-11(17-10)12(18)19/h1-7H,(H,18,19)
• InChI Key： JBAJBPRCHPGONU-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=C(C2C=CC(C(F)(F)F)=CC=2)N=1)O

Computed Properties

• Exact Mass: 267.051
• Monoisotopic Mass: 267.051
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 324
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 50.2
• XLogP3: 3.3

6-(4-(Trifluoromethyl)phenyl)picolinic acid Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H320-H335
• Warning Statement： P261-P280-P301+P312-P302+P352-P305+P351+P338
• Storage Condition：Inert atmosphere,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on 6-(4-(Trifluoromethyl)phenyl)picolinic acid

6-(4-(Trifluoromethyl)phenyl)picolinic acid: A Comprehensive Overview

The compound with CAS No. 924817-68-5, commonly referred to as 6-(4-(Trifluoromethyl)phenyl)picolinic acid, has garnered significant attention in the scientific community due to its unique chemical properties and potential applications in various fields. This compound is a derivative of picolinic acid, a naturally occurring compound known for its role in biological systems and its applications in chemistry and pharmacology. The presence of the trifluoromethyl group attached to the phenyl ring introduces distinct electronic and steric effects, making this compound particularly interesting for researchers.

Picolinic acid itself is a pyridine carboxylic acid derivative, which has been extensively studied for its role in metal chelation and its potential as a ligand in coordination chemistry. The addition of the trifluoromethylphenyl group at the 6-position of the picolinic acid backbone further enhances its versatility. This modification not only alters the electronic properties of the molecule but also influences its solubility, stability, and reactivity, making it suitable for a wide range of applications.

Recent studies have highlighted the potential of 6-(4-(Trifluoromethyl)phenyl)picolinic acid in drug discovery. Its ability to act as a chelating agent makes it a promising candidate for designing metalloenzyme inhibitors or metal-based drugs. Researchers have explored its interactions with metal ions such as zinc, copper, and iron, which are crucial for various biological processes. The trifluoromethyl group's electron-withdrawing nature enhances the compound's ability to bind metal ions selectively, a property that is highly desirable in drug design.

In addition to its role in pharmacology, this compound has also found applications in materials science. Its coordination properties make it a valuable component in the synthesis of metal-organic frameworks (MOFs) and other coordination polymers. These materials have potential uses in gas storage, catalysis, and sensing technologies. Recent advancements in MOF synthesis have leveraged the unique characteristics of 6-(4-(Trifluoromethyl)phenyl)picolinic acid to create highly porous and stable structures with tailored functionalities.

The synthesis of 6-(4-(Trifluoromethyl)phenyl)picolinic acid involves a multi-step process that typically starts with the preparation of picolinic acid derivatives. The introduction of the trifluoromethylphenyl group is achieved through coupling reactions, often utilizing palladium catalysts or other transition metal-mediated techniques. Researchers have optimized these reactions to improve yield and purity, ensuring that the compound can be produced on a larger scale for industrial applications.

One of the most intriguing aspects of this compound is its photophysical properties. Studies have shown that 6-(4-(Trifluoromethyl)phenyl)picolinic acid exhibits fluorescence under certain conditions, making it a potential candidate for use in sensors or imaging agents. Its fluorescence properties are influenced by both the trifluoromethyl group and the picolinic acid backbone, offering researchers a versatile platform for designing new sensing materials.

Furthermore, this compound has shown promise in agricultural applications. Its ability to chelate metal ions makes it a potential candidate for enhancing nutrient uptake in plants or for developing pesticides with improved efficacy. Recent field trials have demonstrated its effectiveness in promoting plant growth under nutrient-deficient conditions, suggesting that it could play a role in sustainable agriculture.

The environmental impact of 6-(4-(Trifluoromethyl)phenyl)picolinic acid is another area of active research. Scientists are investigating its biodegradability and toxicity to ensure that its use does not pose risks to ecosystems or human health. Preliminary studies indicate that the compound is relatively stable under environmental conditions, but further research is needed to fully understand its long-term effects.

In conclusion, 6-(4-(Trifluoromethyl)phenyl)picolinic acid (CAS No. 924817-68-5) is a versatile compound with diverse applications across multiple disciplines. Its unique chemical properties make it an invaluable tool in drug discovery, materials science, and agriculture. As research continues to uncover new uses for this compound, it is likely to play an increasingly important role in both academic and industrial settings.